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Compound of Interest

Compound Name: 3-Chloro-2,4-dimethylaniline

CAS No.: 40625-24-9

Cat. No.: B2402770

Get Quote

Executive Summary
3-Chloro-2,4-dimethylaniline is a critical intermediate in the synthesis of agrochemicals (e.g.,

amitraz metabolites) and azo dyes. Its structural integrity is defined by the steric crowding of

the ortho-chloro and ortho-methyl substituents, which significantly influences its reactivity and

packing behavior.

Because the free amine exhibits a low melting point (often existing as a supercooled liquid or

low-melting solid at room temperature), definitive crystallographic data is derived from its Schiff

base derivatives. This guide analyzes the crystal structure of the N-[(E)-4-

chlorobenzylidene]-2,4-dimethylaniline derivative to elucidate the precise molecular geometry

of the target aniline core.
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Property Data

Compound Name 3-Chloro-2,4-dimethylaniline

CAS Number 40625-24-9

Molecular Formula C₈H₁₀ClN

Molecular Weight 155.63 g/mol

Physical State Low-melting solid / Oily liquid (Ambient)

Primary Application
Intermediate for pesticides, pigments, and

pharmaceuticals

Structural Data Analysis (Derivative Proxy)
The most authoritative structural data for the 3-chloro-2,4-dimethylaniline scaffold is obtained

from the single-crystal X-ray diffraction of its derivative formed with 4-chlorobenzaldehyde. This

derivative crystallizes readily, locking the aniline geometry into a rigid lattice suitable for high-

resolution analysis.

Crystal Data & Refinement Parameters
Data Source: Derived from N-[(E)-4-Chlorobenzylidene]-2,4-dimethylaniline [1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b2402770/docs?utm_src=pdf-body#crystallographic-characterization-structural-analysis-3-chloro-2-4-dimethylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2402770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Crystal System Monoclinic

Space Group Cc (No. 9)

Unit Cell Dimensions

Å

Å

Å

Angles

Volume (V) 1275.93(3) Å³

Z (Formula Units) 4

Calculated Density (

)
1.269 Mg/m³

Radiation

Mo K

(

Å)

Temperature 100 K

Molecular Geometry of the Aniline Core
The structural analysis reveals the specific steric environment created by the 2,4-dimethyl and

3-chloro substitution pattern.

Ring Planarity: The phenyl ring of the aniline moiety is essentially planar (r.m.s. deviation <

0.015 Å).[1][2][3][4][5]

Steric Twist: The dihedral angle between the aniline ring and the imine plane in the derivative

is approximately 52.9°. This significant twist is attributed to the steric repulsion between the

2-methyl group and the imine hydrogen, a structural feature intrinsic to 2-substituted anilines.
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Bond Lengths:

C–Cl: Typical aromatic C-Cl bond length (~1.74 Å).

C–N: The C(aniline)–N bond length is shortened, indicating conjugation with the ring,

though modulated by the steric twist.

Experimental Protocols
Protocol A: Synthesis & Purification
Objective: Isolate high-purity 3-chloro-2,4-dimethylaniline from commercial technical grades

or synthesis mixtures.

Dissolution: Dissolve crude amine in Dichloromethane (DCM).

Acid Extraction: Extract with 1M HCl (3x). The amine moves to the aqueous phase as the

hydrochloride salt; non-basic impurities remain in DCM.

Neutralization: Basify the aqueous layer with 20% NaOH to pH > 10. The amine precipitates

as an oil/solid.[3]

Isolation: Extract into Ethyl Acetate, dry over anhydrous

, and concentrate in vacuo.

Final Purification: If solid, recrystallize from Hexane/Ethanol (9:1) at -20°C. If liquid, perform

vacuum distillation.

Protocol B: Derivatization for Crystallography
Objective: Convert the low-melting amine into a crystalline Schiff base for X-ray analysis.

Reactants: Combine 1.0 eq of 3-chloro-2,4-dimethylaniline with 1.0 eq of 4-

chlorobenzaldehyde.

Solvent: Dissolve in Methanol (10 mL per gram of reactant).

Catalysis: Add 2-3 drops of Glacial Acetic Acid.
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Reflux: Heat to reflux for 2 hours. Monitor by TLC (Silica, 20% EtOAc/Hexane).

Crystallization: Cool slowly to room temperature, then to 4°C.

Harvest: Filter the colorless/pale yellow prisms. These crystals are suitable for SC-XRD.

Workflow Visualization
Structural Determination Pipeline
The following diagram illustrates the decision logic for characterizing this specific aniline

derivative, distinguishing between direct methods and the derivative proxy method.
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Caption: Workflow for crystallographic characterization. Due to the low melting point, the

derivatization path (blue) is the standard for obtaining high-quality structural data.

Molecular Packing Interactions
The crystal packing of the derivative reveals the supramolecular forces likely present in the free

amine's solid state (if accessible).
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Caption: Schematic of intermolecular forces. The structure is stabilized primarily by C-H...π

interactions and van der Waals forces rather than strong hydrogen bonds.

Discussion & Implications
Steric Hindrance & Reactivity
The crystallographic data confirms that the 2-methyl group forces the amino group (or the imine

in the derivative) out of coplanarity with the benzene ring.

Consequence: This deconjugation reduces the nucleophilicity of the nitrogen lone pair

compared to unhindered anilines.

Drug Design: When using this intermediate, expect slower reaction rates in nucleophilic

substitutions (e.g., Buchwald-Hartwig couplings) compared to 3-chloro-4-methylaniline.

Polymorphism Potential
Given the weak intermolecular forces (lack of strong donors/acceptors in the free amine) and

the flexible methyl rotations, 3-chloro-2,4-dimethylaniline is a high-risk candidate for
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polymorphism. In drug development formulations, rigorous screening for metastable

polymorphs is required if this moiety is part of a solid API.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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